Acetyl diphosphate
Overview
Description
Acetyl diphosphate is the ester or anhydride formed by condensation between diphosphoric and acetic acids.
Scientific Research Applications
1. Enzymatic Pathways and Metabolic Processes
Acetyl diphosphate plays a significant role in various enzymatic pathways and metabolic processes. For instance, the study of the thiamin diphosphate-dependent enzyme pyruvate oxidase from Lactobacillus plantarum revealed insights into the chemical mechanisms of thiamin catalysis, demonstrating a mechanism for phosphate-linked acyl transfer coupled to electron transfer, involving 2-acetyl-ThDP (Wille et al., 2006)(Wille et al., 2006).
2. Biosynthesis of Isoprenoids
Acetyl-CoA conversion to farnesyl diphosphate in the isoprenoid biosynthesis of Paracoccus zeaxanthinifaciens involves various enzymes, highlighting the significance of this compound-related compounds in the process (Hümbelin et al., 2002)(Hümbelin et al., 2002).
3. Bioactive Ingredient Synthesis in Plant Biology
Research on Salvia miltiorrhiza, a plant with significant bioactive ingredients, reveals the role of this compound in the biosynthesis and regulation of tanshinones and salvianolic acids, indicating its importance in the production of valuable natural products (Xu et al., 2018)(Xu et al., 2018).
Properties
Molecular Formula |
C2H6O8P2 |
|---|---|
Molecular Weight |
220.01 g/mol |
IUPAC Name |
[hydroxy(phosphonooxy)phosphoryl] acetate |
InChI |
InChI=1S/C2H6O8P2/c1-2(3)9-12(7,8)10-11(4,5)6/h1H3,(H,7,8)(H2,4,5,6) |
InChI Key |
CMYSVPKNZOINDP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OP(=O)(O)OP(=O)(O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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